Cas no 1191-20-4 (y,y-Carotene,3,4-didehydro-1,1',2,2',7',8'-hexahydro-1'-hydroxy-1-methoxy-)

• Product Name: y,y-Carotene,3,4-didehydro-1,1',2,2',7',8'-hexahydro-1'-hydroxy-1-methoxy-
• CAS No: 1191-20-4
• Molecular Formula: C₄₁H₆₂O₂
• Molecular Weight: 586.92978
• CID: 173981
• PubChem ID: 6441278

y,y-Carotene,3,4-didehydro-1,1',2,2',7',8'-hexahydro-1'-hydroxy-1-methoxy- Properties

Names and Identifiers

• y,y-Carotene,3,4-didehydro-1,1',2,2',7',8'-hexahydro-1'-hydroxy-1-methoxy-
• hydroxyspheroidene
• (5E,7E,9E,11E,13E,15E,17E,19E,21E,23E,27E)-2,7,11,15,20,24,28,32-octamethyltritriaconta-5,7,9,11,13,15,17,19,21,23,27-undecaene-2,32-diol
• 1'-Methoxy-3',4'-didehydro-1,2,7,8,1',2'-hexahydro-psi,psi-caroten-1-ol
• 3,4-Didehydro-1,1',2,2',7',8'-hexahydro-1'-hydroxy-1-methoxy-psi,psi-carotene
• 1191-20-4
• Q27149273
• LMPR01070150
• OH-Spheroidene
• CHEBI:80162
• SCHEMBL2837836
• DTXSID901147422

• InChIKey： OIMFPXHHSDNIRY-WOHIUELFSA-N
• Inchi： InChI=1S/C41H62O2/c1-34(23-15-26-37(4)28-17-25-36(3)22-13-14-32-40(7,8)42)20-11-12-21-35(2)24-16-27-38(5)29-18-30-39(6)31-19-33-41(9,10)43/h11-13,15-17,20-28,30,42-43H,14,18-19,29,31-33H2,1-10H3/b12-11+,22-13+,23-15+,24-16+,28-17+,34-20+,35-21+,36-25+,37-26+,38-27+,39-30+
• SMILES： C/C(/C=C/C=C(/CC/C=C(/CCCC(O)(C)C)\C)\C)=C\C=C\C=C(\C=C\C=C(\C=C\C=C(\C=C\CCC(O)(C)C)/C)/C)/C

Computed Properties

• Exact Mass: 586.47526
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 19
• Monoisotopic Mass: 586.47498122g/mol
• Heavy Atom Count: 43
• Complexity: 1150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 11
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 13.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquaterpenoids